Cas no 141391-34-6 (6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanamide)

• Product Name: 6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanamide
• CAS No: 141391-34-6
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 1306504
• PubChem ID: 2249311
• Update Time: 2025-06-08

6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanamide Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-2-hexanamide, 1,3-dihydro-1,3-dioxo-
• 6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanamide
• 6-phthalimido-hexanoic acid amide
• 6-Phthalimido-hexansaeure-amid
• SCHEMBL24687436
• G28748
• Z57797703
• N-(6-phthalimidohexanoyl)amine
• 6-(1,3-dioxoisoindol-2-yl)hexanamide
• MFCD00266243
• AKOS000526009
• 141391-34-6
• EN300-177291
• CBDivE_011648

• Inchi： 1S/C14H16N2O3/c15-12(17)8-2-1-5-9-16-13(18)10-6-3-4-7-11(10)14(16)19/h3-4,6-7H,1-2,5,8-9H2,(H2,15,17)
• InChI Key： WBLOXKKSFGQLHP-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCCCCC(N)=O)=O

Computed Properties

• Exact Mass: 260.11600
• Monoisotopic Mass: 260.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 496.5±28.0 °C at 760 mmHg
• Flash Point: 254.1±24.0 °C
• PSA: 80.47000
• LogP: 1.96650
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanamide

Comprehensive Overview of 6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanamide (CAS No. 141391-34-6): Properties, Applications, and Research Insights

6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanamide, identified by its CAS number 141391-34-6, is a specialized organic compound garnering attention in pharmaceutical and biochemical research. This molecule features a unique isoindole-1,3-dione core linked to a hexanamide moiety, making it a versatile intermediate for drug discovery and material science. Its structural attributes, including hydrogen-bonding capabilities and aromaticity, contribute to its relevance in modern synthetic chemistry.

In recent years, the demand for high-purity heterocyclic compounds like 6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanamide has surged, driven by advancements in small-molecule therapeutics and bioconjugation techniques. Researchers frequently inquire about its synthetic pathways, solubility profiles, and potential as a protease inhibitor scaffold—topics trending in academic forums and patent literature. The compound’s amide functionality and isoindolinone ring also align with current interests in targeted drug delivery systems and bioactive material design.

From an industrial perspective, CAS 141391-34-6 is often explored for its role in peptide mimetics and enzyme modulation. Analytical studies highlight its stability under physiological pH ranges, a critical factor for in vivo applications. Notably, its logP value and hydrogen acceptor/donor counts make it a candidate for QSAR modeling—a hot topic in computational chemistry circles. Environmental considerations, such as biodegradability and green synthesis routes, further elevate its profile in sustainable chemistry discussions.

Emerging publications suggest potential cross-disciplinary uses, including photodynamic therapy agents and polymeric coatings for medical devices. The compound’s fluorescence properties (when derivatized) are under investigation for bioimaging probes, addressing the growing need for non-invasive diagnostic tools. These applications resonate with frequent search queries like "isoindole derivatives in medicine" or "amide-containing bioactive molecules", reflecting broader scientific curiosity.

Quality control protocols for 6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanamide emphasize HPLC purity (>98%) and spectroscopic validation (NMR, MS). Suppliers often highlight its compatibility with solid-phase synthesis, a technique pivotal for combinatorial chemistry workflows. Regulatory-wise, the compound falls under standard laboratory chemical guidelines, with no restrictive classifications—ensuring accessibility for legitimate research.

Future directions may explore its structure-activity relationships (SAR) in neurological targets or anti-inflammatory pathways, areas where similar phthalimide analogs have shown promise. As open-access datasets expand, computational predictions about its ADMET properties (absorption, distribution, metabolism, excretion, toxicity) could accelerate preclinical evaluations—an intersection of AI-driven drug discovery and experimental validation currently dominating scientific discourse.